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Compound of Interest

Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the synthesis of 2-Hydroxy-4-
methylbenzaldehyde, a valuable intermediate in the fields of pharmaceuticals, fragrances,

and materials science. The protocols outlined below are based on established chemical

transformations, including the Duff reaction and a modified formylation procedure.

Introduction
2-Hydroxy-4-methylbenzaldehyde, also known as 4-methylsalicylaldehyde, is an aromatic

aldehyde characterized by a hydroxyl and a methyl group on the benzene ring. This

substitution pattern makes it a versatile precursor for the synthesis of more complex molecules,

including coumarins, Schiff bases, and other heterocyclic compounds with potential biological

activity. The selection of a synthetic route often depends on the availability of starting materials,

desired scale, and safety considerations. This document details two common methods for its

preparation.

Data Summary
The following table summarizes key quantitative data associated with the synthesis of 2-
Hydroxy-4-methylbenzaldehyde.
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Parameter Value Source

Molecular Formula C₈H₈O₂ [1]

Molecular Weight 136.15 g/mol [1][2]

Melting Point 60-61 °C [3]

55.8 °C [4]

Yield (Duff Reaction) 29% [4]

Spectroscopic Data NMR, FTIR, Raman, MS [2]

Experimental Protocols
Two primary methods for the synthesis of 2-Hydroxy-4-methylbenzaldehyde are the Duff

reaction and a tin tetrachloride-mediated formylation of p-cresol.

Method 1: Formylation of p-Cresol using Tin
Tetrachloride and Paraformaldehyde
This protocol describes the synthesis of 2-hydroxy-4-methylbenzaldehyde starting from p-

cresol.

Materials:

p-Cresol

Toluene

Tin tetrachloride (SnCl₄)

Tri-N-butylamine

Paraformaldehyde

Hydrochloric acid (2N)

Ether
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Brine

Magnesium sulfate (MgSO₄), anhydrous

Nitrogen gas supply

Heating mantle and stirrer

Standard laboratory glassware for reaction, extraction, and filtration

Procedure:[3]

To a solution of toluene (200 ml) containing p-cresol (108 g) under a nitrogen atmosphere,

add tin tetrachloride (26 g) and tri-N-butylamine (54 g).

Stir the mixture at room temperature for 20 minutes.

Add paraformaldehyde (66 g) to the solution.

Heat the reaction mixture at 100° C for 8 hours.

After cooling to room temperature, pour the reaction mixture into water (500 ml) and acidify

to pH 2 with 2N hydrochloric acid.

Extract the product with ether.

Wash the ether extract with brine, dry over anhydrous magnesium sulfate (MgSO₄), and

filter.

Evaporate the solvent to yield 2-hydroxy-4-methylbenzaldehyde.

The product can be further purified by recrystallization.

Method 2: The Duff Reaction
The Duff reaction is a classic method for the ortho-formylation of phenols using

hexamethylenetetramine.[5]

Materials:
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p-Cresol

Hexamethylenetetramine (HMTA)

Anhydrous glycerol

Glyceroboric acid

Sulfuric acid (dilute)

Steam distillation apparatus

Procedure:[4]

Combine p-cresol, hexamethylenetetramine, anhydrous glycerol, and glyceroboric acid in a

reaction flask.

Heat the mixture to 150-160 °C. The reaction is typically complete within two to three hours.

After the reaction is complete, treat the mixture with dilute sulfuric acid.

Isolate the product, 2-hydroxy-4-methylbenzaldehyde, by steam distillation. This method

often yields a nearly pure product without the need for bisulfite extraction.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2-Hydroxy-4-
methylbenzaldehyde via the formylation of p-cresol using tin tetrachloride.

Start:
p-Cresol in Toluene

Add:
- Tin Tetrachloride
- Tri-N-butylamine

Stir at RT
(20 min)

Add:
Paraformaldehyde

Heat at 100°C
(8 hours) Cool to RT Quench:

Acidified Water (pH 2) Extract with Ether Wash with Brine Dry over MgSO4 Evaporate Solvent
Product:

2-Hydroxy-4-
methylbenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Hydroxy-4-methylbenzaldehyde.
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Concluding Remarks
The protocols described provide effective methods for the laboratory-scale synthesis of 2-
Hydroxy-4-methylbenzaldehyde. The choice between the modified formylation and the Duff

reaction may depend on factors such as reagent availability, desired yield, and familiarity with

the techniques. As with all chemical syntheses, appropriate safety precautions should be taken,

including the use of personal protective equipment and working in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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